N-(4-methylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)-N-(3-morpholinopropyl)benzamide hydrochloride

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-4-methylsulfonyl-N-(3-morpholin-4-ylpropyl)benzamide;hydrochloride
• InChI: InChI=1S/C23H27N3O4S2.ClH/c1-17-5-3-6-20-21(17)24-23(31-20)26(12-4-11-25-13-15-30-16-14-25)22(27)18-7-9-19(10-8-18)32(2,28)29;/h3,5-10H,4,11-16H2,1-2H3;1H
• InChI Key: NGHXGVCHMJGHLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CCCN3CCOCC3)C(=O)C4=CC=C(C=C4)S(=O)(=O)C.Cl
• Molecular Formula: C23H28ClN3O4S2
• Molecular Weight: 510.1 g/mol

Description

N-(4-methylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)-N-(3-morpholinopropyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C23H28ClN3O4S2 and its molecular weight is 510.06. The purity is usually 95%.
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Scientific Research Applications

Carbonic Anhydrase Inhibition

One of the primary scientific applications of compounds similar to N-(4-methylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)-N-(3-morpholinopropyl)benzamide hydrochloride involves the inhibition of carbonic anhydrases (CAs). Aromatic sulfonamides, including compounds with structures related to the one , have been prepared and assessed as inhibitors of four carbonic anhydrase isoenzymes: hCA I, hCA II, hCA IV, and hCA XII. These compounds have demonstrated nanomolar half maximal inhibitory concentration (IC50) values, indicating potent inhibition capabilities with varying affinities for the different isoenzymes, particularly showing the lowest affinity against isoenzyme hCA XII (Supuran, Maresca, Gregáň, & Remko, 2013).

Antimicrobial and Pharmacological Screening

Further applications of related compounds encompass antimicrobial and pharmacological screenings. Specifically, fluoro-substituted benzothiazoles containing the sulphonamido quinazolinyl imidazole moiety have been synthesized and evaluated for their antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. This highlights the chemical's potential as a basis for developing bioactive molecules with varied therapeutic applications (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).